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Compound of Interest

Compound Name:
4-Bromo-2-

(trifluoromethoxy)aniline

Cat. No.: B071504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure, weight, and key

chemical properties of 4-Bromo-2-(trifluoromethoxy)aniline. This compound is a valuable

intermediate in the synthesis of pharmaceuticals and agrochemicals, with its bromine and

trifluoromethoxy groups offering versatile reactivity for creating complex molecules.[1]

Molecular and Chemical Data
The following table summarizes the key quantitative data for 4-Bromo-2-
(trifluoromethoxy)aniline.
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Property Value

Molecular Formula C₇H₅BrF₃NO[1][2]

Molecular Weight 256.02 g/mol [1][2]

CAS Number 175278-09-8[1][2]

Appearance Clear pale yellow liquid[1]

Melting Point 26 - 27 °C[1]

Boiling Point 98-100 °C/15 mmHg

Density 1.691 - 1.7 g/mL at 25 °C[1]

Refractive Index n20/D 1.5130

Purity ≥ 97%

Molecular Structure
The structure of 4-Bromo-2-(trifluoromethoxy)aniline is characterized by a benzene ring

substituted with a bromine atom at the fourth position, an amino group at the first position, and

a trifluoromethoxy group at the second position.

Caption: Molecular structure of 4-Bromo-2-(trifluoromethoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b071504#4-bromo-2-trifluoromethoxy-aniline-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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